BE“GHE Foundational & Exploratory

Check Availability & Pricing

Phenyl 3-phenylpropyl sulfone: A Technical
Guide to Safety, Handling, and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenyl 3-phenylpropyl sulfone

Cat. No.: B097797

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
is readily available for Phenyl 3-phenylpropyl sulfone (CAS 17494-61-0). This guide has
been compiled from publicly available data for structurally related compounds and general
principles of laboratory safety. It is intended for informational purposes and should be
supplemented with a thorough risk assessment before handling this chemical.

Chemical Identification and Physical Properties

Phenyl 3-phenylpropyl sulfone is an organic sulfone compound. While detailed experimental
data is limited, a summary of its computed and basic properties is provided below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b097797?utm_src=pdf-interest
https://www.benchchem.com/product/b097797?utm_src=pdf-body
https://www.benchchem.com/product/b097797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 17494-61-0 [1][21[3]
Molecular Formula C15H1602S [11[2][3]
Molecular Weight 260.35 g/mol [1]
1-(phenylsulfonyl)-3-
IUPAC Name ph(znylpfopane & [2]
(@3-
Synonyms Phenylpropyl)sulfonyl)benzene Be

, 3-Phenylpropyl phenyl
sulfone

Hazard Identification and Toxicological Information

Specific toxicological data for Phenyl 3-phenylpropyl sulfone is not available. The following
information is based on general knowledge of aryl sulfones and related compounds.

Potential Health Hazards:

Ingestion: May be harmful if swallowed.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.

Inhalation: May cause respiratory tract irritation.

Toxicological Data Summary (for related compounds):

Compound Test Result

Phenyl Sulfone (Diphenyl
Oral LD50 (mouse) 375 mg/kg
Sulfone)

This data is for a related compound and should be used for guidance only.
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Safe Handling and Storage

Due to the limited safety data, cautious handling in a controlled laboratory environment is
essential.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

e Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile or neoprene) and a lab coat.

o Respiratory Protection: If working outside a fume hood or with aerosols, use a NIOSH-
approved respirator with an appropriate cartridge.

Handling Procedures:

» Avoid direct contact with skin, eyes, and clothing.

» Avoid inhalation of dust or vapors.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Keep away from strong oxidizing agents.

First Aid and Emergency Procedures

First Aid Measures:
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 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

« Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, administer oxygen. Seek medical attention.

Fire Fighting Measures:
» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.

o Specific Hazards: May emit toxic fumes of sulfur oxides and carbon oxides under fire
conditions.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Experimental Protocols

Detailed experimental protocols for Phenyl 3-phenylpropyl sulfone are not widely published.
The following is a generalized procedure for a reaction involving a phenyl sulfone, which should
be adapted and optimized for specific experimental needs.

General Procedure for the Synthesis of a Sulfone Derivative:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the starting aryl sulfone in a suitable dry solvent (e.g., tetrahydrofuran,
dichloromethane) under an inert atmosphere (e.g., nitrogen or argon).

e Reagent Addition: Slowly add the appropriate reagent (e.g., an alkylating agent, an
electrophile) to the solution at a controlled temperature (e.g., 0 °C or room temperature).
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e Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical
technique (e.g., thin-layer chromatography, gas chromatography, or liquid chromatography-
mass spectrometry).

o Workup: Once the reaction is complete, quench the reaction by adding a suitable reagent
(e.g., water, saturated ammonium chloride solution).

o Extraction: Transfer the mixture to a separatory funnel and extract the product with an
appropriate organic solvent.

 Purification: Wash the combined organic layers with brine, dry over an anhydrous drying
agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under
reduced pressure.

« |solation: Purify the crude product by a suitable method, such as column chromatography or
recrystallization, to obtain the desired sulfone derivative.

Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling
chemical compounds in a laboratory setting.
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Caption: Hazard Mitigation Workflow
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Caption: Emergency Response Plan

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Direct Synthesis of Allylic Sulfones via Hydrosulfonylation of 1,3-Dienes with Sulfinic Acids
- PMC [pmc.ncbi.nlm.nih.gov]

e 3. 3-PHENYLPROPYL PHENYL SULFONE [drugfuture.com]

 To cite this document: BenchChem. [Phenyl 3-phenylpropyl sulfone: A Technical Guide to
Safety, Handling, and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097797#safety-handling-and-msds-for-phenyl-3-
phenylpropyl-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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